Cas no 2290881-18-2 (2-Piperidinepropanoic acid, ethyl ester, (2S)-)

• Product Name: 2-Piperidinepropanoic acid, ethyl ester, (2S)-
• CAS No: 2290881-18-2
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 5811017
• PubChem ID: 92276780
• Update Time: 2025-05-26

2-Piperidinepropanoic acid, ethyl ester, (2S)- Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinepropanoic acid, ethyl ester, (2S)-
• Ethyl (S)-3-(piperidin-2-yl)propanoate
• ethyl 3-[(2S)-piperidin-2-yl]propanoate
• SCHEMBL24739380
• EN300-3996560
• 2290881-18-2

• Inchi： 1S/C10H19NO2/c1-2-13-10(12)7-6-9-5-3-4-8-11-9/h9,11H,2-8H2,1H3/t9-/m0/s1
• InChI Key： NKEMSMLPYGYVNJ-VIFPVBQESA-N
• SMILES： C([C@H]1NCCCC1)CC(=O)OCC

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 0.959±0.06 g/cm3(Predicted)
• Boiling Point: 251.8±13.0 °C(Predicted)
• pka: 10.27±0.10(Predicted)

Additional information on 2-Piperidinepropanoic acid, ethyl ester, (2S)-

Recent Advances in the Study of 2-Piperidinepropanoic acid, ethyl ester, (2S)- (CAS: 2290881-18-2)

The compound 2-Piperidinepropanoic acid, ethyl ester, (2S)- (CAS: 2290881-18-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral piperidine derivative is increasingly recognized for its potential as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. Recent studies have focused on its stereospecific properties and its role in modulating biological targets with high precision.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's application in the synthesis of novel gamma-aminobutyric acid (GABA) receptor modulators. The research team utilized (2S)-2-Piperidinepropanoic acid ethyl ester as a key chiral building block, demonstrating its efficacy in maintaining stereochemical integrity during multi-step synthetic routes. The resulting compounds showed promising activity profiles in in vitro assays targeting GABA-A receptor subtypes, suggesting potential applications in anxiety and seizure disorders.

In the realm of synthetic methodology, a recent breakthrough published in Organic Letters (2024) described an innovative asymmetric hydrogenation protocol for the efficient production of this compound. The new catalytic system achieved >99% enantiomeric excess (ee) with excellent yield, addressing previous challenges in the large-scale production of this chiral intermediate. This advancement is particularly significant for pharmaceutical applications where high optical purity is crucial for drug efficacy and safety.

Pharmacokinetic studies have also emerged, with a 2024 paper in Drug Metabolism and Disposition investigating the metabolic fate of derivatives containing this structural motif. The research revealed that the ethyl ester moiety in (2S)-2-Piperidinepropanoic acid ethyl ester contributes to favorable absorption characteristics while maintaining metabolic stability, making it an attractive scaffold for prodrug development. These findings have important implications for the design of CNS-targeted therapeutics with improved blood-brain barrier penetration.

From a structural biology perspective, recent X-ray crystallography studies (Nature Structural & Molecular Biology, 2023) have elucidated how this compound's conformation influences its binding to biological targets. The research demonstrated that the specific spatial arrangement of the piperidine ring and ester functionality creates optimal interactions with protein binding pockets, providing valuable insights for structure-based drug design.

Ongoing clinical research (as reported in Clinical Pharmacology & Therapeutics, 2024) is exploring derivatives of this compound as potential treatments for neurodegenerative diseases. Early-phase trials have shown promising results in animal models of Parkinson's disease, with the (2S) configuration proving critical for biological activity. These developments position 2290881-18-2 as a compound of significant interest in neuropharmacology research.

The compound's versatility is further highlighted by its emerging applications in PET radiotracer development. A 2024 study in the Journal of Nuclear Medicine described the synthesis of carbon-11 labeled analogs for imaging studies of neurotransmitter systems. This application leverages the compound's ability to cross the blood-brain barrier while maintaining target specificity, opening new avenues for diagnostic applications in neurology and psychiatry.

As research progresses, safety and toxicological profiles of this compound and its derivatives are being systematically evaluated. Recent toxicokinetic studies (Regulatory Toxicology and Pharmacology, 2023) have established preliminary safety parameters, though further investigation is needed to fully characterize its pharmacological profile. These studies are crucial for advancing the compound's potential therapeutic applications while ensuring patient safety.